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Compound of Interest

Compound Name: Amylin (1-13) (human)

Cat. No.: B599685 Get Quote

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Introduction
Amylin (1-13) is a fragment of the 37-amino acid peptide hormone, amylin (also known as Islet

Amyloid Polypeptide or IAPP)[1][2]. Amylin is co-secreted with insulin from pancreatic β-cells

and plays a role in glycemic regulation by slowing gastric emptying and promoting satiety[3].

The full-length human amylin has a propensity to aggregate and form amyloid fibrils, a

characteristic associated with type 2 diabetes[4][5]. However, the Amylin (1-13) fragment does

not form fibrils on its own[2]. This fragment is a useful tool for researchers studying the

biological activities and receptor interactions of the N-terminal region of amylin.

Amylin and its analogs exert their effects through amylin receptors (AMYRs), which are

heterodimers of the calcitonin receptor (CTR) and one of three Receptor Activity-Modifying

Proteins (RAMPs)[6][7]. The binding of amylin to its receptor activates G-protein-coupled

signaling pathways, primarily through Gαs and Gαq proteins, leading to the production of

intracellular second messengers such as cyclic AMP (cAMP) and inositol phosphates, and the

mobilization of intracellular calcium[6][8]. These signaling events ultimately regulate cellular

responses.

These application notes provide detailed protocols for the reconstitution, storage, and in-vitro

use of lyophilized Amylin (1-13) (human).
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Product Information
Property Value

Sequence
H-Lys-Cys-Asn-Thr-Ala-Thr-Cys-Ala-Thr-Gln-

Arg-Leu-Ala-OH (Disulfide bridge: Cys2-Cys7)

Molecular Formula C₅₄H₉₅N₁₉O₁₉S₂

Molecular Weight 1378.6 g/mol

Appearance Lyophilized white powder

Purity >95%

Reconstitution and Storage
Proper reconstitution and storage are critical to maintain the integrity and activity of Amylin (1-
13) (human).

Reconstitution Protocol
For most in-vitro cellular assays, sterile water or a buffer appropriate for the specific cell line is

recommended for reconstitution.

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside

the vial upon opening, which can degrade the peptide.

Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 5 minutes) to

ensure that all the lyophilized powder is collected at the bottom of the vial.

Solvent Addition: Carefully open the vial and add the desired volume of sterile, high-purity

water or an appropriate sterile buffer (e.g., PBS, pH 7.4) to achieve the desired stock

concentration. A common stock concentration is 1 mg/mL.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous

shaking. If necessary, sonication can be used to aid dissolution[9]. The resulting solution

should be clear and free of particulates.
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Note on Pre-formed Aggregates for Full-Length Amylin Studies: For studies involving full-length

human amylin that is prone to aggregation, a protocol to remove pre-existing oligomers can be

adapted. This involves dissolving the peptide in hexafluoroisopropyl alcohol (HFIP),

evaporating the HFIP, and then reconstituting the peptide film in the desired buffer[9]. While

Amylin (1-13) does not typically aggregate, this method can be considered if aggregation is a

concern under specific experimental conditions.

Storage Recommendations
Form

Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C or -80°C Up to 6 months[1]

Store in a desiccator

to protect from

moisture.

Reconstituted Stock

Solution
-20°C or -80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
In-Vitro Cell-Based Signaling Assay: cAMP Measurement
This protocol describes a method to assess the ability of Amylin (1-13) (human) to stimulate

cAMP production in a cell line expressing the appropriate amylin receptor.

Materials:

HEK293T cells co-transfected with human Calcitonin Receptor (CTR) and a human Receptor

Activity-Modifying Protein (RAMP1, RAMP2, or RAMP3)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin
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Amylin (1-13) (human) stock solution

cAMP assay kit (e.g., a competitive immunoassay using HTRF or ELISA)

3-isobutyl-1-methylxanthine (IBMX)

96-well cell culture plates

Protocol:

Cell Culture and Seeding:

Culture the HEK293T cells expressing the amylin receptor in DMEM supplemented with

10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

Seed the cells into a 96-well plate at a density of approximately 50,000 cells per well and

allow them to adhere overnight.

Peptide Treatment:

Prepare serial dilutions of the Amylin (1-13) (human) stock solution in serum-free DMEM

containing a phosphodiesterase inhibitor such as 0.5 mM IBMX to prevent cAMP

degradation.

Aspirate the culture medium from the cells and replace it with 100 µL of the diluted Amylin

(1-13) solutions or control medium.

Incubate the plate at 37°C for 30 minutes.

cAMP Measurement:

Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's

instructions for the chosen cAMP assay kit.

Data Analysis:

Generate a concentration-response curve by plotting the cAMP concentration against the

logarithm of the Amylin (1-13) concentration.
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Calculate the EC₅₀ value, which represents the concentration of Amylin (1-13) that elicits a

half-maximal response.

Experimental Workflow: Investigating the Effects of
Amylin (1-13) on Pancreatic β-Cells
This workflow outlines a series of experiments to characterize the biological effects of Amylin
(1-13) (human) on a pancreatic β-cell line, such as RIN-m5F or INS-1E cells.
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Experimental workflow for studying Amylin (1-13) effects.

Signaling Pathway
Amylin receptors are G-protein coupled receptors. The binding of Amylin (1-13) to the receptor

complex can initiate downstream signaling cascades.
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Amylin receptor signaling pathway.
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Disclaimer: These protocols are intended as a guide and may require optimization for specific

experimental conditions and applications. Always adhere to safe laboratory practices and wear

appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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